molecular formula C5H4O2S B082081 5-Deuteriothiophene-2-carboxylic acid CAS No. 13999-11-6

5-Deuteriothiophene-2-carboxylic acid

Cat. No.: B082081
CAS No.: 13999-11-6
M. Wt: 129.16 g/mol
InChI Key: QERYCTSHXKAMIS-WFVSFCRTSA-N
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Description

5-Deuteriothiophene-2-carboxylic acid is a deuterated derivative of thiophene-2-carboxylic acid, where one of the hydrogen atoms in the thiophene ring is replaced by a deuterium atom. This compound is of significant interest in various fields of scientific research due to its unique properties imparted by the presence of deuterium, which can influence reaction mechanisms and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-deuteriothiophene-2-carboxylic acid typically involves the deuteration of thiophene-2-carboxylic acid. One common method is the exchange of hydrogen with deuterium using deuterium oxide (D₂O) in the presence of a catalyst. The reaction conditions often include elevated temperatures and the use of a base to facilitate the exchange process.

Industrial Production Methods: Industrial production of 5-deuteri

Properties

IUPAC Name

5-deuteriothiophene-2-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H4O2S/c6-5(7)4-2-1-3-8-4/h1-3H,(H,6,7)/i3D
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QERYCTSHXKAMIS-WFVSFCRTSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CSC(=C1)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

[2H]C1=CC=C(S1)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H4O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

129.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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